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Bis(2-ethylhexyl) adipate, commonly known as DEHA or dioctyl adipate (DOA), is a significant
organic compound with the chemical formula C22H4204.[1][2] It is the diester formed from the
condensation of adipic acid and 2-ethylhexanol.[1][3] Structurally, it consists of a central six-
carbon adipate core flanked by two branched 2-ethylhexyl ester groups. This molecular
architecture imparts desirable properties, making it a colorless, oily liquid with low volatility and
a mild odor.[1][3][4]

DEHA's primary industrial application is as a plasticizer, a substance incorporated into
polymers to enhance their flexibility, workability, and durability.[3][4][5] It is particularly valued in
the production of flexible polyvinyl chloride (PVC) products, where it improves low-temperature
performance, extending the temperature range in which the material remains pliable.[5] Its
applications are diverse, ranging from food packaging films and medical devices to wire
insulation, coatings, and synthetic lubricants.[6][7][8] As regulatory scrutiny of certain phthalate-
based plasticizers has increased, DEHA has gained prominence as a non-phthalate alternative,
driving further research into its synthesis and properties.[9] This guide provides a detailed
exploration of the synthesis, purification, and analytical characterization of DEHA for
professionals in research and development.
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Part 1: Synthesis of Bis(2-ethylhexyl) adipate via
Fischer Esterification

The industrial production of DEHA is predominantly achieved through the direct esterification of
adipic acid with 2-ethylhexanol.[7][10][11] This reaction, a classic example of Fischer
esterification, is an equilibrium-controlled process that requires a catalyst and the removal of a
byproduct to achieve high yields.

Reaction Principle and Mechanism

The overall reaction involves the condensation of two molecules of 2-ethylhexanol with one
molecule of adipic acid to form one molecule of DEHA and two molecules of water.

Adipic Acid + 2 2-Ethylhexanol = Bis(2-ethylhexyl) adipate + 2 H20

The reaction is typically catalyzed by a strong acid, which protonates the carbonyl oxygen of
the adipic acid, thereby increasing its electrophilicity and making it more susceptible to
nucleophilic attack by the alcohol. The subsequent steps involve proton transfer, elimination of
water, and deprotonation of the carbonyl to regenerate the acid catalyst and yield the ester.
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Caption: Mechanism of Acid-Catalyzed Fischer Esterification for one carboxyl group.

Causality Behind Experimental Choices

e Reactant Stoichiometry: The reaction requires a 1:2 molar ratio of adipic acid to 2-
ethylhexanol.[12] In practice, a slight excess of the alcohol (e.g., 1.5 equivalents per carboxyl
group) is often used.[9] This serves a dual purpose: it acts as a solvent and, according to Le
Chatelier's principle, shifts the reaction equilibrium towards the product side, thereby
increasing the conversion of adipic acid.

o Catalyst Selection:

o Homogeneous Acid Catalysts: Concentrated sulfuric acid or p-toluenesulfonic acid (p-
TSA) are effective and commonly used catalysts.[7][13] They are low-cost and highly
active. However, their corrosive nature necessitates specialized equipment, and their
removal requires a neutralization and washing step, which generates aqueous waste.

o Heterogeneous Acid Catalysts: Solid acid catalysts, such as acidic ion-exchange resins,
offer a more sustainable alternative. They are less corrosive, can be easily separated from
the reaction mixture by filtration, and are reusable. This simplifies the purification process
and reduces waste generation.[12]

o Biocatalysts: Lipases, particularly immobilized enzymes like Candida antarctica lipase B
(Novozym 435), can catalyze the esterification under milder conditions (e.g., lower
temperatures).[9][14] This enzymatic route is highly selective, minimizes side reactions,
and is considered a green chemistry approach. However, the cost of the enzyme can be a
limiting factor for large-scale production.[9][14]

o Temperature and Water Removal: The esterification is typically conducted at temperatures
between 140-180°C.[12][13] This temperature provides sufficient thermal energy to achieve
a reasonable reaction rate. Critically, to drive the equilibrium towards the product, the water
formed during the reaction must be continuously removed. This is most effectively
accomplished by azeotropic distillation using a Dean-Stark apparatus, often with a water-
carrying agent like toluene.[12]

Experimental Protocol: Laboratory-Scale Synthesis
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This protocol describes a general procedure for the synthesis of DEHA using p-toluenesulfonic

acid as a catalyst.

Materials:

Adipic Acid (1.0 mole)

2-Ethylhexanol (2.2 moles)

p-Toluenesulfonic acid monohydrate (p-TSA) (1-2% by weight of adipic acid)

Toluene (as azeotropic agent)

5% Sodium Bicarbonate (NaHCOs) solution

Saturated Sodium Chloride (NaCl) solution (Brine)

Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (NazSOa)

Procedure:

Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark
apparatus, a reflux condenser, and a heating mantle with a temperature controller.

Charging Reactants: Charge the flask with adipic acid, 2-ethylhexanol, p-TSA, and a
sufficient volume of toluene.

Reaction: Heat the mixture to reflux. Water will begin to co-distill with toluene and collect in
the Dean-Stark trap. Monitor the reaction progress by observing the amount of water
collected (target: 2.0 moles). The reaction is typically complete within 3-5 hours.

Cooling and Neutralization: Once the theoretical amount of water is collected, cool the
reaction mixture to room temperature. Transfer the mixture to a separatory funnel.

Work-up:

o Wash the organic layer sequentially with 5% NaHCOs solution to neutralize the p-TSA
catalyst. (Caution: COz2 evolution).
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o Wash with deionized water.

o Wash with brine to break any emulsions and aid in drying.

» Drying: Dry the organic layer over anhydrous MgSOa4 or Na=SOa, then filter to remove the
drying agent.

e Purification:

o Remove the toluene and excess 2-ethylhexanol by rotary evaporation.

o Purify the crude DEHA by vacuum distillation to obtain a clear, colorless final product.

Charge Reactants
(Adipic Acid, 2-Ethylhexanol,
p-TSA, Toluene)

i

Azeotropic Reflux
(Dean-Stark Apparatus)
Remove H20

Work-up
(Neutralize, Wash)

Dry Organic Layer
(Anhydrous MgSQa)

i

Purification
(Rotary Evaporation,
Vacuum Distillation)

Pure DEHA Product
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Caption: General workflow for the synthesis and purification of DEHA.

Part 2: Characterization and Quality Control

Thorough characterization is essential to confirm the successful synthesis of DEHA and to
assess its purity. A combination of spectroscopic and chromatographic techniques provides a
comprehensive analytical profile.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and powerful tool for identifying the functional groups present in
the synthesized molecule, thereby confirming the ester formation.

e Principle: The techniqgue measures the absorption of infrared radiation by the sample, which
causes molecular vibrations (stretching, bending) at specific frequencies corresponding to
the bonds present.

o Expected Spectrum: The FTIR spectrum of DEHA is characterized by several key absorption
bands:

o ~1735 cm~1: A strong, sharp peak corresponding to the C=0 (carbonyl) stretching
vibration of the ester group. The absence of a broad O-H peak around 3000 cm~1* from the
carboxylic acid starting material indicates a complete reaction.

o ~2850-2960 cm~1: Strong C-H stretching vibrations from the numerous methylene (CHz)
and methyl (CHs) groups in the ethylhexyl chains.

o ~1170 cm~1: A strong C-O stretching vibration characteristic of the ester linkage.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure, confirming the
connectivity of atoms and the purity of the sample.

* 'H NMR (Proton NMR): This technique identifies the different types of protons in the
molecule based on their chemical environment. For DEHA, the expected signals are:
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o ~4.00 ppm: A doublet of doublets corresponding to the -O-CH:- protons of the ester group,
adjacent to the chiral center.[16][17]

o ~2.33 ppm: Atriplet for the -CH2- protons of the adipate backbone adjacent to the carbonyl
groups.[16]

o ~1.2-1.7 ppm: A complex series of overlapping multiplets for the numerous methylene (-
CHz2-) and methine (-CH-) protons in the ethylhexyl chains.[16][17]

o ~0.90 ppm: Triplets corresponding to the terminal methyl (-CHs) protons of the ethylhexyl
chains.[16][17]

e 13C NMR (Carbon NMR): This provides information on the different carbon environments.

Key signals include:
o ~173 ppm: The carbonyl carbon of the ester.
o ~67 ppm: The -O-CHz2- carbon of the ester linkage.

o A series of signals between ~11-40 ppm corresponding to the various alkyl carbons in the
adipate and ethylhexyl chains.[10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive method for assessing the purity of DEHA and confirming its molecular
weight.[18]

e Principle: The gas chromatograph separates volatile components of the sample based on
their boiling points and interactions with the stationary phase of the column.[18] The
separated components then enter the mass spectrometer, which ionizes them and separates
the resulting fragments based on their mass-to-charge ratio, generating a unique mass
spectrum for each component.[19]

» Expected Results:

o Chromatogram: A successful synthesis will show a single, dominant peak in the gas
chromatogram, indicating a high-purity product. The retention time of this peak should
match that of a DEHA standard.
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o Mass Spectrum: The mass spectrum of the main peak will show a molecular ion peak (M*)
corresponding to the molecular weight of DEHA (370.57 g/mol ) and a characteristic
fragmentation pattern that can be used to confirm its identity.[1][2]

Synthesized DEHA
(Purified Product)

FTIR Spectroscopy NMR Spectroscopy GC-MS Analysis
(Functional Group ID) (*H and 3C) (Purity & MW)

Confirm Structure Assess Purity
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Caption: A multi-technique workflow for the characterization of DEHA.

Part 3: Physicochemical Properties and Safety
Profile
Key Physicochemical Data

The following table summarizes the essential physical and chemical properties of Bis(2-
ethylhexyl) adipate.
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Property Value Reference(s)
Molecular Formula C22H4204 [1112]
Molecular Weight 370.57 g/mol [1][2]
CAS Number 103-23-1 [11[2]
Appearance C.:ok')rless to straw-colored, oily (1]

liquid
Boiling Point 417 °C [1][2]
Melting Point -67 °C [1]
Density ~0.925 g/mL at 20 °C [1114]
Refractive Index (n2°/D) ~1.447 [1][4]
Flash Point >196 °C (>230 °F) [1]18]
Water Solubiliy Ir;1Lr;1iscibIe / Very low (<0.0001 (4]

g

Safety and Toxicological Overview

o Acute Toxicity: DEHA exhibits very low acute toxicity, with high LD50 values in animal
studies, indicating it is not significantly harmful if ingested in single, large doses.[6][8][20]

e [rritation: It may cause mild irritation to the skin, eyes, and respiratory tract upon direct
contact or inhalation.[21]

o Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
DEHA in Group 3, meaning it is "not classifiable as to its carcinogenicity to humans" due to
inadequate evidence.[22] There is limited evidence of it causing liver cancer in animal
studies at high doses.[21]

o Handling: Standard laboratory safety precautions should be observed, including the use of
personal protective equipment (gloves, safety glasses) and working in a well-ventilated area.
It is stable under normal conditions but is incompatible with strong oxidizing agents.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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